Cas no 161688-78-4 (ethyl 2-(1Z)-6-methyl-2,3-dihydro-1H-inden-1-ylideneacetate)

• Product Name: ethyl 2-(1Z)-6-methyl-2,3-dihydro-1H-inden-1-ylideneacetate
• CAS No: 161688-78-4
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 6016880
• PubChem ID: 165487331
• Update Time: 2025-10-05

ethyl 2-(1Z)-6-methyl-2,3-dihydro-1H-inden-1-ylideneacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(1Z)-6-methyl-2,3-dihydro-1H-inden-1-ylideneacetate
• 161688-78-4
• EN300-1460468
• ethyl 2-[(1Z)-6-methyl-2,3-dihydro-1H-inden-1-ylidene]acetate

• Inchi： 1S/C14H16O2/c1-3-16-14(15)9-12-7-6-11-5-4-10(2)8-13(11)12/h4-5,8-9H,3,6-7H2,1-2H3/b12-9-
• InChI Key： FCOONNGTVFADMO-XFXZXTDPSA-N
• SMILES： O(CC)C(/C=C1\C2C=C(C)C=CC=2CC\1)=O

Computed Properties

• Exact Mass: 216.115029749g/mol
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Additional information on ethyl 2-(1Z)-6-methyl-2,3-dihydro-1H-inden-1-ylideneacetate

Ethyl 2-(1Z)-6-Methyl-2,3-Dihydro-1H-Inden-1-Ylideneacetate: A Comprehensive Overview

Ethyl 2-(1Z)-6-methyl-2,3-dihydro-1H-inden-1-ylideneacetate is a compound with the CAS registry number 161688-78-4. This compound belongs to the class of organic compounds known as indene derivatives, which are widely studied for their unique chemical properties and potential applications in various fields. The structure of this compound is characterized by a indenylidene group attached to an ethyl acetate moiety, making it a valuable molecule in both academic research and industrial applications.

The CAS number 161688-78-4 serves as a unique identifier for this compound, ensuring its precise identification in scientific literature and databases. The compound's name, ethyl 2-(1Z)-6-methyl-2,3-dihydro-1H-inden-1-ylideneacetate, reflects its structural features: the presence of a methyl group at the 6-position of the indenylidene ring and the Z configuration at the double bond. These structural elements contribute to its distinct chemical reactivity and physical properties.

Recent studies have highlighted the importance of indene derivatives like ethyl 2-(1Z)-6-methyl-2,3-dihydro-1H-inden-1-ylideneacetate in the field of organic synthesis. Researchers have explored its role as a precursor in the synthesis of more complex molecules, including those with potential pharmacological activity. For instance, investigations into its use as a building block for constructing bioactive compounds have shown promising results, particularly in the development of antioxidant agents and anti-inflammatory drugs.

In addition to its role in drug discovery, ethyl 2-(1Z)-6-methyl-2,3-dihydro-1H-inden-1-ylideneacetate has been studied for its applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of semiconducting polymers and light-emitting diodes (LEDs). Recent advancements in this area have demonstrated how such compounds can be tailored to enhance device performance by modifying their molecular structure.

The synthesis of ethyl 2-(1Z)-6-methyl-2,3-dihydro-1H-inden-1-yli deneacetate typically involves multi-step organic reactions. Key steps often include Friedel-Crafts alkylation or acylation followed by subsequent functionalization to introduce the acetate group. Researchers have optimized these processes to improve yield and purity, ensuring that the compound can be produced efficiently on both laboratory and industrial scales.

Ethical considerations and environmental impact are also critical aspects of working with such compounds. As part of sustainable chemistry practices, efforts are being made to develop greener synthesis routes for ethyl 2-(1Z)-6-methyl -2 ,3 -dihydro - 1 H -inden - 1 - ylidene acetate . These approaches often involve the use of renewable feedstocks , catalytic systems , and energy-efficient reaction conditions to minimize waste and reduce carbon footprint.

In conclusion , ethyl 2 -( 1 Z ) -6 -methyl -2 ,3 -dihydro - 1 H -inden - 1 - ylidene acetate is a versatile compound with significant potential across multiple disciplines . Its unique structure , coupled with ongoing research into its applications , positions it as an important molecule in modern chemistry . As advancements continue , we can expect further innovations that leverage this compound's properties for beneficial real-world applications .